Cas no 1822343-64-5 (3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid)

• Product Name: 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• CAS No: 1822343-64-5
• MF: C₇H₁₂N₂O₄
• MW: 188.181181907654
• MDL: MFCD24514697
• CID: 5608019
• PubChem ID: 165914025
• Update Time: 2025-10-30

3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-8214241
• 3-amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid
• 1822343-64-5
• 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

• MDL： MFCD24514697
• Inchi： 1S/C7H12N2O4/c1-2-3-13-7(12)9-5(4-8)6(10)11/h2,5H,1,3-4,8H2,(H,9,12)(H,10,11)
• InChI Key： QURVZFLRQPZBQN-UHFFFAOYSA-N
• SMILES： O(CC=C)C(NC(C(=O)O)CN)=O

Computed Properties

• Exact Mass: 188.07970687g/mol
• Monoisotopic Mass: 188.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 102Ų

Additional information on 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid

Comprehensive Overview of 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 1822343-64-5)

3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 1822343-64-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, peptide synthesis, and bioconjugation. This compound, often referred to as a protected amino acid derivative, is widely utilized in the development of novel therapeutics and biomaterials. Its unique structure, featuring both an amino group and a carbamate linkage, makes it a versatile building block for researchers aiming to design peptide-based drugs or functionalized polymers.

The growing interest in 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid aligns with the increasing demand for targeted drug delivery systems and biocompatible materials. In recent years, the compound has been explored for its potential in cancer therapy, where its ability to conjugate with other bioactive molecules enhances the specificity and efficacy of treatments. Additionally, its application in tissue engineering has been investigated, particularly in the development of scaffolds that promote cell adhesion and growth.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid?" The synthesis typically involves the reaction of 3-aminopropanoic acid with allyl chloroformate under controlled conditions to introduce the carbamate protecting group. This process is critical for ensuring the compound's stability during subsequent reactions, such as peptide coupling or polymerization. Researchers also emphasize the importance of optimizing reaction parameters to achieve high yields and purity, which are essential for pharmaceutical applications.

Another hot topic in the scientific community is the environmental impact of synthetic compounds like 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid. With the rise of green chemistry, there is a push to develop more sustainable synthesis methods that minimize waste and reduce the use of hazardous reagents. Recent studies have explored catalytic approaches and aqueous-phase reactions as alternatives to traditional organic solvents, aligning with global efforts to promote eco-friendly chemical processes.

From a commercial perspective, the demand for 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid is driven by its role in the production of advanced drug formulations and biodegradable materials. Pharmaceutical companies are particularly interested in its potential to improve the bioavailability of peptide drugs, addressing one of the major challenges in oral drug delivery. Meanwhile, material scientists are leveraging its reactive sites to create smart polymers that respond to environmental stimuli, such as pH or temperature changes.

In conclusion, 3-Amino-2-{[(prop-2-en-1-yloxy)carbonyl]amino}propanoic acid (CAS No. 1822343-64-5) represents a cutting-edge compound with broad applications in biomedical research and material science. Its unique chemical properties and adaptability make it a valuable tool for innovators seeking to address some of the most pressing challenges in healthcare and sustainability. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in the next generation of scientific breakthroughs.